1-[2-(4-Ethylanilino)-1,3-thiazol-5-yl]-1-ethanone

• IUPAC Name: 1-[2-(4-ethylanilino)-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C13H14N2OS/c1-3-10-4-6-11(7-5-10)15-13-14-8-12(17-13)9(2)16/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key: QYELBLGFCXDABS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=NC=C(S2)C(=O)C
• Molecular Formula: C13H14N2OS
• DSSTOX Substance ID: DTXSID301237760
• Molecular Weight: 246.33 g/mol
• CAS RN: 952183-58-3

Description

“1-[2-(4-Ethylanilino)-1,3-thiazol-5-yl]-1-ethanone” is a chemical compound with the molecular formula C13H14N2OS. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of “1-[2-(4-Ethylanilino)-1,3-thiazol-5-yl]-1-ethanone” consists of a thiazole ring, which is a five-membered ring containing nitrogen and sulfur atoms. This structure is attached to an ethanone group and an ethylanilino group.

Scientific Research Applications

Synthesis and Potential Applications in Cancer Treatment

• A study by Mahmoud et al. (2021) utilized a compound similar to 1-[2-(4-Ethylanilino)-1,3-thiazol-5-yl]-1-ethanone as a building block for synthesizing thiazole derivatives. These derivatives exhibited promising antitumor activities against MCF-7 tumor cells, suggesting potential applications in cancer treatment (Mahmoud et al., 2021).

Antimicrobial and Antimalarial Properties

• Research by Vekariya et al. (2017) explored the synthesis of imidazo[2,1-b]thiazole derivatives, which show significant antimicrobial and antimalarial activities. These findings indicate the potential of 1-[2-(4-Ethylanilino)-1,3-thiazol-5-yl]-1-ethanone derivatives in antimicrobial and antimalarial applications (Vekariya et al., 2017).

Application in Organic Synthesis

• The study by Zhang et al. (2017) demonstrates the use of related compounds in the direct oxidative annulation, providing access to highly functionalized polyheterocyclic compounds. This has implications for organic synthesis, particularly in the development of complex molecular structures (Zhang et al., 2017).

Immunomodulatory Effects

• Abdel‐Aziz et al. (2011) synthesized compounds related to 1-[2-(4-Ethylanilino)-1,3-thiazol-5-yl]-1-ethanone and found them to be potent immunosuppressors and immunostimulators. This indicates potential applications in modulating immune responses, which could be beneficial in various immune-related conditions (Abdel‐Aziz et al., 2011).

Antioxidant and Antimicrobial Activities

• Research by Abdel-Wahab et al. (2011) on imidazole-based heterocycles shows that these compounds, similar in structure to 1-[2-(4-Ethylanilino)-1,3-thiazol-5-yl]-1-ethanone, exhibit significant antioxidant and antimicrobial activities. This suggests the potential for applications in combating oxidative stress and microbial infections (Abdel-Wahab et al., 2011).

Corrosion Inhibition

• Tan et al. (2019) studied 1-(1,3-Thiazol-2-yl)ethanone for its ability to inhibit corrosion of X65 steel in sulfuric acid. The results showed effective corrosion inhibition, suggesting potential industrial applications as a green environmental corrosion inhibitor (Tan et al., 2019).

Future Directions

The future directions for “1-[2-(4-Ethylanilino)-1,3-thiazol-5-yl]-1-ethanone” could involve further exploration of its potential biological activities and applications. Thiazole-containing compounds are of interest in medicinal chemistry due to their diverse biological activities.